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Compound of Interest

Compound Name: 1-Methoxy-2-propylamine

Cat. No.: B124608 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Methoxy-2-propylamine, a flammable and corrosive chemical.[1] Adherence to these

procedures is critical for ensuring personnel safety, environmental protection, and regulatory

compliance. This substance must be managed as hazardous waste and should never be

disposed of down the drain or in regular trash.[1]

Hazard Profile and Personal Protective Equipment (PPE)
1-Methoxy-2-propylamine is classified as a highly flammable liquid and vapor that can cause

severe skin burns and eye damage.[1][2][3] It is also harmful if swallowed and poses a danger

to aquatic life.[1][2] Therefore, stringent safety measures are required during handling and

disposal.

Mandatory Personal Protective Equipment (PPE) includes:

Eye Protection: Chemical safety goggles and a face shield.[1][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1][3]

Body Protection: A lab coat or a chemical-resistant apron.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to prevent vapor inhalation.[1][2]
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Quantitative Data Summary
The following table summarizes key quantitative data for 1-Methoxy-2-propylamine:

Property Value

CAS Number 99636-32-5[1][2]

Molecular Formula C₄H₁₁NO[1]

Molecular Weight 89.14 g/mol [1]

Appearance Liquid[1]

Flash Point 8.5 °C (47.3 °F)[1]

Water Solubility Miscible[1]

Step-by-Step Disposal Protocol
The disposal of 1-Methoxy-2-propylamine must be handled as hazardous waste.[1][4] The

following workflow outlines the necessary steps for its safe and compliant disposal.

Experimental Workflow: Disposal of 1-Methoxy-2-
propylamine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1632503&productDescription=S+1-METHOXY-2-PROPLAM+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Methoxy_2_propylamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/product/b124608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Segregation

2. Containerization and Labeling

3. Waste Transfer and Storage

4. Final Disposal and Documentation

Don Appropriate PPE

Identify 1-Methoxy-2-propylamine as Hazardous Waste

Segregate from Incompatible Materials (e.g., acids, oxidizing agents) Select a Designated, Compatible, and Leak-Proof Container

Label with 'Hazardous Waste', Chemical Name, and Hazard Pictograms (Flammable, Corrosive)

Carefully Transfer Waste into Labeled Container in a Fume Hood

Keep Container Tightly Sealed When Not in Use

Store in a Cool, Dry, Well-Ventilated Area Away from Ignition Sources

Arrange for Collection by a Licensed Hazardous Waste Disposal Company

Maintain Records of Disposal (Quantities, Dates, Methods)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Methoxy-2-propylamine.
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Detailed Disposal Methodologies
Waste Identification and Segregation:

Confirm that the waste is 1-Methoxy-2-propylamine and treat it as hazardous.[1]

Keep it separate from incompatible materials such as acids and oxidizing agents to

prevent hazardous reactions.[1]

Containerization and Labeling:

Use a designated hazardous waste container that is compatible with 1-Methoxy-2-
propylamine and is leak-proof.[1][5] Plastic containers are often preferred over glass

when compatibility is not an issue.[5]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "1-Methoxy-2-propylamine," and the associated hazard pictograms (Flammable,

Corrosive).[1][5] Do not use abbreviations or chemical formulas on the label.[5]

Waste Transfer and Temporary Storage:

Carefully transfer the waste into the labeled container within a chemical fume hood to

minimize inhalation exposure.[1][2]

Ensure the container is tightly sealed when not in use.[1][6]

Store the sealed container in a cool, dry, well-ventilated area that is designated for

hazardous waste and is away from any sources of ignition.[1][2]

Professional Disposal and Documentation:

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.[1]

Maintain detailed records of the disposal, including the quantity of waste, the date of

disposal, and the disposal method used, in accordance with institutional and regulatory

requirements.[1]
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Spill Response Protocol
In the event of a spill, immediate action is necessary to prevent injury and environmental

contamination.

Logical Flow for Spill Management

Spill Occurs

Evacuate Non-Essential Personnel and Ventilate Area

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material (e.g., vermiculite, sand)

Carefully Collect Absorbed Material into a Sealed, Labeled Hazardous Waste Container

Decontaminate the Spill Area with an Appropriate Solvent

Dispose of All Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency workflow for managing a 1-Methoxy-2-propylamine spill.
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Detailed Spill Response Steps:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated.[1]

Personal Protection: Before addressing the spill, put on the required personal protective

equipment.

Containment: Absorb the spill using an inert material such as vermiculite, sand, or earth.[7]

Collection and Disposal: Carefully collect the absorbent material and place it into a suitable,

sealed container for disposal as hazardous waste.[1]

Decontamination: Thoroughly clean the spill area with an appropriate solvent. All

contaminated cleaning materials must also be disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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